2-Ethenyl-1,2,4-triazole-3-sulfonyl fluoride

• IUPAC Name: 2-ethenyl-1,2,4-triazole-3-sulfonyl fluoride
• InChI: InChI=1S/C4H4FN3O2S/c1-2-8-4(6-3-7-8)11(5,9)10/h2-3H,1H2
• InChI Key: RAWAJVLOSJQWRG-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C(=NC=N1)S(=O)(=O)F
• Molecular Formula: C4H4FN3O2S
• Molecular Weight: 177.16 g/mol
• CAS No.: 2551114-64-6

Description

2-Ethenyl-1,2,4-triazole-3-sulfonyl fluoride is a chemical compound that has garnered significant interest in various fields of research due to its unique chemical structure and potential biological activities. This compound is characterized by its molecular formula C4H4FN3O2S and a molecular weight of 177.15.

Chemical Reactions Analysis

2-Ethenyl-1,2,4-triazole-3-sulfonyl fluoride undergoes various types of chemical reactions, including substitution reactions. The compound’s unique structure allows it to participate in reactions with different reagents under specific conditions. Unfortunately, detailed information on the common reagents, conditions, and major products formed from these reactions is not provided in the available sources.

Scientific Research Applications

Its unique chemical structure and potential biological activities make it a valuable compound in chemistry, biology, medicine, and industry. specific details on its applications in these fields are not extensively covered in the available sources.

Mechanism of Action

The mechanism by which 2-Ethenyl-1,2,4-triazole-3-sulfonyl fluoride exerts its effects involves interactions with molecular targets and pathways. detailed information on the exact mechanism of action, molecular targets, and pathways involved is not provided in the available sources.

Comparison with Similar Compounds

2-Ethenyl-1,2,4-triazole-3-sulfonyl fluoride can be compared with other similar compounds, such as 1-substituted-1,2,3-triazoles The unique aspects of this compound, such as its specific chemical structure and potential biological activities, distinguish it from other similar compounds .

Conclusion

This compound is a compound of significant interest in scientific research due to its unique chemical structure and potential biological activities. While detailed information on its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds is limited, its potential in various fields remains promising.